Cas no 92300-60-2 (Phenol, 4-cyclohexyl-3,5-dimethyl-)

• Product Name: Phenol, 4-cyclohexyl-3,5-dimethyl-
• CAS No: 92300-60-2
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 5821262
• Update Time: 2025-10-31

Phenol, 4-cyclohexyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-cyclohexyl-3,5-dimethyl-

• Inchi： 1S/C14H20O/c1-10-8-13(15)9-11(2)14(10)12-6-4-3-5-7-12/h8-9,12,15H,3-7H2,1-2H3
• InChI Key： QRICMBDACUNDAI-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=C(C2CCCCC2)C(C)=C1

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Melting Point: 107.5-108 °C
• Boiling Point: 341.6±21.0 °C(Predicted)
• pka: 10.45±0.23(Predicted)

Additional information on Phenol, 4-cyclohexyl-3,5-dimethyl-

Phenol, 4-cyclohexyl-3,5-dimethyl- (CAS No. 92300-60-2): A Comprehensive Overview in Modern Chemical Research

Phenol, 4-cyclohexyl-3,5-dimethyl-, identified by its Chemical Abstracts Service number (CAS No. 92300-60-2), is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical synthesis and drug development processes.

The molecular structure of Phenol, 4-cyclohexyl-3,5-dimethyl- consists of a phenolic ring substituted with two methyl groups at the 3rd and 5th positions and a cyclohexyl group at the 4th position. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the cyclohexyl group enhances the compound's stability and reactivity, making it suitable for various chemical transformations.

In recent years, the study of Phenol, 4-cyclohexyl-3,5-dimethyl- has been increasingly explored in the context of pharmaceutical innovation. Researchers have been particularly interested in its potential as a precursor in the synthesis of complex molecules that exhibit pharmacological activity. The compound's ability to undergo selective functionalization has opened new avenues for developing novel therapeutic agents.

One of the most compelling aspects of Phenol, 4-cyclohexyl-3,5-dimethyl- is its role in the development of bioactive molecules. Studies have demonstrated its utility in creating derivatives that target specific biological pathways. For instance, researchers have utilized this compound to synthesize analogs with anti-inflammatory and antimicrobial properties. These findings highlight its importance as a building block in medicinal chemistry.

The synthesis of Phenol, 4-cyclohexyl-3,5-dimethyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The chemical properties of Phenol, 4-cyclohexyl-3,5-dimethyl- also make it a valuable tool in materials science. Its stability under various conditions and compatibility with other functional groups allow for its incorporation into polymers and coatings that exhibit enhanced durability and performance. This versatility underscores its broad utility beyond traditional pharmaceutical applications.

In conclusion, Phenol, 4-cyclohexyl-3,5-dimethyl- (CAS No. 92300-60-2) represents a fascinating compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivity profile make it an indispensable intermediate in modern chemical synthesis. As research continues to uncover new applications for this compound, its importance is likely to grow even further.